![molecular formula C14H10Cl2N2O2S2 B2473517 2,5-dichloro-N-(4-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide CAS No. 476626-88-7](/img/structure/B2473517.png)
2,5-dichloro-N-(4-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide
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Overview
Description
Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The biological outcomes of thiazole compounds can be greatly affected by substituents on a particular position of the thiazole ring .
Molecular Structure Analysis
Thiazole is a five-membered heterocyclic compound, which contains three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 . The physical and chemical properties of “2,5-dichloro-N-(4-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide” are not available in the resources.Scientific Research Applications
Synthesis and Characterization
Synthesis Processes : Research includes the synthesis of related compounds through complex chemical processes. For instance, the synthesis of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides and similar compounds involves multi-step reactions and careful characterization of the final products (Talupur, Satheesh, & Chandrasekhar, 2021).
Molecular Docking and Biological Evaluation : These synthesized compounds are often subjected to molecular docking studies and biological evaluations to understand their potential applications (Spoorthy, Kumar, Rani, & Ravindranath, 2021).
Biochemical and Pharmacological Studies
Anti-Inflammatory and Analgesic Agents : Some studies focus on synthesizing novel compounds derived from this class of chemicals for potential use as anti-inflammatory and analgesic agents. Their effectiveness is typically tested through cyclooxygenase inhibition studies and other biological assays (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Anticancer Properties : Research also explores the antimicrobial and anticancer potential of derivatives of 2,5-dichloro-N-(4-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide. These studies involve testing the synthesized compounds against various microorganisms and cancer cell lines to assess their efficacy (Atta & Abdel‐Latif, 2021).
Chemical and Physical Properties Analysis
Spectroscopy and Crystallography : Investigations into the chemical and physical properties of these compounds, such as their spectroscopic characteristics and crystal structures, are crucial for understanding their behavior and potential applications. This includes the study of absorption and fluorescence spectra and X-ray diffraction analysis (Patil et al., 2011).
Solvent Effects : Research often examines the effects of different solvents on the properties of these compounds. This can include studying how solvent polarity affects their absorption and fluorescence spectra, which is critical for potential applications in fluorescent dyes or probes (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets through a radical approach . This interaction could lead to changes in the target’s function, which could potentially result in therapeutic effects. More detailed studies are required to elucidate the precise interactions and resulting changes.
Biochemical Pathways
The compound might be involved in various biochemical reactions, possibly including oxidative processes The downstream effects of these pathways could contribute to the compound’s overall effect
Future Directions
properties
IUPAC Name |
2,5-dichloro-N-(4-ethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2N2O2S2/c1-2-20-8-4-3-5-9-11(8)17-14(21-9)18-13(19)7-6-10(15)22-12(7)16/h3-6H,2H2,1H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHYOETOJSXRLQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(SC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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